Cas no 17720-12-6 (D-Histidine methyl ester)

• Product Name: D-Histidine methyl ester
• CAS No: 17720-12-6
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 1107871
• PubChem ID: 688359
• Update Time: 2025-04-23

D-Histidine methyl ester Chemical and Physical Properties

Names and Identifiers

• D-Histidine methyl ester
• methyl 2-amino-3-(1H-imidazol-4-yl)propanoate
• SCHEMBL3846863
• methyl (2R)-2-amino-3-(1H-imidazol-5-yl)propanoate
• BXRMEWOQUXOLDH-ZCFIWIBFSA-N
• CHEMBL1229087
• H-D-His-OMe 2 HCl
• R-Histidine Methyl Ester
• 17720-12-6
• EN300-716369
• (R)-Methyl 2-amino-3-(1H-imidazol-4-yl)propanoate
• (R)-Methyl2-amino-3-(1H-imidazol-4-yl)propanoate
• METHYL (2R)-2-AMINO-3-(1H-IMIDAZOL-4-YL)PROPANOATE

• Inchi： 1S/C7H11N3O2/c1-12-7(11)6(8)2-5-3-9-4-10-5/h3-4,6H,2,8H2,1H3,(H,9,10)/t6-/m1/s1
• InChI Key： BXRMEWOQUXOLDH-ZCFIWIBFSA-N
• SMILES： O(C)C([C@@H](CC1=CN=CN1)N)=O

Computed Properties

• Exact Mass: 169.08523
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 81Ų

Experimental Properties

• PSA: 81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Histidine methyl ester

D-Histidine Methyl Ester (CAS No. 17720-12-6): A Comprehensive Guide to Its Properties and Applications

D-Histidine methyl ester (CAS No. 17720-12-6) is a specialized amino acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, derived from the methylation of D-histidine, plays a pivotal role in peptide synthesis, enzyme studies, and drug development. Its unique structural properties make it a valuable tool for researchers exploring protein-protein interactions and biocatalysis.

The growing interest in D-histidine methyl ester hydrochloride and related compounds can be attributed to their versatility in modern scientific applications. As the demand for custom peptide synthesis and biopharmaceuticals continues to rise, this compound has become increasingly relevant in both academic and industrial settings. Researchers frequently search for "D-histidine methyl ester uses" or "CAS 17720-12-6 applications," reflecting its importance in contemporary science.

From a chemical perspective, D-histidine methyl ester exhibits several noteworthy characteristics. The esterification of the carboxyl group in D-histidine enhances its solubility in organic solvents, making it particularly useful for peptide coupling reactions. This modification also improves the compound's stability under various experimental conditions, a feature that has made it popular in solid-phase peptide synthesis protocols.

In the realm of medicinal chemistry, D-histidine methyl ester serves as a crucial building block for the development of novel therapeutic agents. Its incorporation into peptide sequences can influence bioavailability and receptor binding affinity, making it a valuable component in drug design. Recent studies have explored its potential in creating targeted drug delivery systems, particularly for neurological and cardiovascular applications.

The biochemical significance of D-histidine methyl ester extends to its role in enzyme mechanism studies. Many researchers utilize this compound to investigate histidine-dependent enzymatic processes, as it can serve as both a substrate and an inhibitor for various enzymes. This dual functionality has made it indispensable in proteomics research and enzyme kinetics analysis.

From a commercial standpoint, the market for D-histidine methyl ester has seen steady growth, driven by increasing demand from pharmaceutical companies and research institutions. Quality standards for this compound are particularly stringent, with most suppliers offering high-purity grades suitable for GMP applications. The compound's stability and relatively long shelf life contribute to its popularity among end-users.

Recent advancements in peptide therapeutics have further highlighted the importance of D-histidine methyl ester. As the scientific community continues to explore personalized medicine approaches, the demand for specialized amino acid derivatives like this one is expected to grow. Its compatibility with various peptide modification techniques makes it particularly valuable in this evolving field.

For researchers working with D-histidine methyl ester, proper handling and storage are essential considerations. While the compound is generally stable under recommended conditions, maintaining appropriate temperature control and moisture protection can significantly extend its usable life. Many laboratories opt for small-scale aliquots to minimize degradation risks during long-term storage.

The analytical characterization of D-histidine methyl ester typically involves techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and verify its structural integrity, which is crucial for sensitive applications. Standardized analytical protocols have been established to facilitate quality control across different batches and suppliers.

Looking ahead, the future applications of D-histidine methyl ester appear promising. Emerging research areas such as bioorthogonal chemistry and click chemistry applications may create new opportunities for this versatile compound. Its potential role in developing next-generation biomaterials and diagnostic probes is currently under investigation by several research groups worldwide.

In conclusion, D-histidine methyl ester (CAS No. 17720-12-6) represents a valuable tool in modern biochemical research and pharmaceutical development. Its unique properties and wide-ranging applications continue to make it a subject of scientific interest. As research in peptide-based therapeutics and enzyme engineering advances, the importance of this compound is likely to grow, solidifying its position as a key reagent in life sciences.